(Diethoxyphosphoryl)methyl [2-(ethenyloxy)ethoxy]acetate

• CAS No.: 67278-18-6
• Molecular Formula: C11H21O7P
• Molecular Weight: 296.25 g/mol
• IUPAC Name: diethoxyphosphorylmethyl 2-(2-ethenoxyethoxy)acetate
• InChI: InChI=1S/C11H21O7P/c1-4-14-7-8-15-9-11(12)16-10-19(13,17-5-2)18-6-3/h4H,1,5-10H2,2-3H3
• InChI Key: CPIMPPOCMAUJPU-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(COC(=O)COCCOC=C)OCC

Description

(Diethoxyphosphoryl)methyl [2-(ethenyloxy)ethoxy]acetate is a chemical compound known for its unique structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Diethoxyphosphoryl)methyl [2-(ethenyloxy)ethoxy]acetate typically involves a multi-step process. One common method includes the reaction of diethyl phosphite with an appropriate alkylating agent to introduce the diethoxyphosphoryl group. This is followed by the reaction with an ethenyloxyethoxy-containing compound under controlled conditions to form the final product. The reaction conditions often require the use of catalysts and specific temperature and pressure settings to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes. The use of automated systems and advanced monitoring techniques ensures consistent quality and efficiency. The industrial methods also focus on minimizing waste and optimizing the use of raw materials to reduce environmental impact.

Chemical Reactions Analysis

Types of Reactions

(Diethoxyphosphoryl)methyl [2-(ethenyloxy)ethoxy]acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding phosphates and acetates.

Reduction: Reduction reactions can lead to the formation of simpler phosphorous-containing compounds.

Substitution: The ethenyloxyethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions often involve controlled temperatures, pressures, and pH levels to achieve the desired products.

Major Products Formed

The major products formed from these reactions include phosphates, acetates, and various substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

(Diethoxyphosphoryl)methyl [2-(ethenyloxy)ethoxy]acetate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug delivery agent.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (Diethoxyphosphoryl)methyl [2-(ethenyloxy)ethoxy]acetate involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate various biochemical pathways by binding to specific sites on these targets, leading to changes in their activity and function. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other phosphorous-containing esters and ethers, such as:

• Diethyl phosphite
• Ethyl acetate
• Methyl ethanoate

Uniqueness

What sets (Diethoxyphosphoryl)methyl [2-(ethenyloxy)ethoxy]acetate apart is its unique combination of functional groups, which imparts distinct reactivity and properties. This makes it particularly valuable in applications requiring specific chemical behaviors and interactions.